Cas no 2138554-33-1 (2-(1-methyl-1H-pyrrol-2-yl)imidazo1,2-apyridine-7-carboxylic acid)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)imidazo1,2-apyridine-7-carboxylic acid
• CAS No: 2138554-33-1
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 6510950
• PubChem ID: 165834913
• Update Time: 2025-07-21

2-(1-methyl-1H-pyrrol-2-yl)imidazo1,2-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrrol-2-yl)imidazo1,2-apyridine-7-carboxylic acid
• EN300-1197855
• 2-(1-methyl-1H-pyrrol-2-yl)imidazo[1,2-a]pyridine-7-carboxylic acid
• 2138554-33-1

• Inchi： 1S/C13H11N3O2/c1-15-5-2-3-11(15)10-8-16-6-4-9(13(17)18)7-12(16)14-10/h2-8H,1H3,(H,17,18)
• InChI Key： UHTJGSQYKKAUQW-UHFFFAOYSA-N
• SMILES： OC(C1C=CN2C=C(C3=CC=CN3C)N=C2C=1)=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.5Ų

Additional information on 2-(1-methyl-1H-pyrrol-2-yl)imidazo1,2-apyridine-7-carboxylic acid

Introduction to 2-(1-methyl-1H-pyrrol-2-yl)imidazo[1,2-apyridine-7-carboxylic acid (CAS No. 2138554-33-1)

2-(1-methyl-1H-pyrrol-2-yl)imidazo[1,2-apyridine-7-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138554-33-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both pyrrole and imidazole rings in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 2-(1-methyl-1H-pyrrol-2-yl)imidazo[1,2-apyridine-7-carboxylic acid features a central imidazopyridine core, which is further functionalized with a carboxylic acid group at the 7-position and a methyl-substituted pyrrole ring at the 1-position. This specific arrangement of functional groups contributes to its potential as a pharmacophore in drug discovery. The compound's ability to interact with biological targets through multiple binding sites makes it an attractive candidate for modulating cellular processes.

In recent years, there has been growing interest in heterocyclic compounds as lead molecules for drug development. Among these, imidazopyridines have emerged as particularly promising due to their ability to engage with a variety of biological targets, including enzymes and receptors involved in critical metabolic pathways. The synthesis of 2-(1-methyl-1H-pyrrol-2-yl)imidazo[1,2-apyridine-7-carboxylic acid has been optimized through multi-step organic reactions, ensuring high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex ring system efficiently.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have demonstrated that derivatives of imidazopyridines can exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The molecular interactions between 2-(1-methyl-1H-pyrrol-2-yl)imidazo[1,2-apyridine-7-carboxylic acid and target proteins have been investigated using computational modeling and experimental techniques such as X-ray crystallography. These studies have provided insights into the compound's binding affinity and mode of action.

The pharmacokinetic properties of this compound are also of considerable interest. In vitro and in vivo studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. The carboxylic acid group at the 7-position may influence its solubility and bioavailability, while the methyl-substituted pyrrole ring could affect its metabolic stability. Understanding these properties is crucial for optimizing the compound's therapeutic potential and ensuring its efficacy in clinical settings.

Recent advancements in medicinal chemistry have led to the development of libraries of imidazopyridine derivatives for high-throughput screening (HTS). These libraries include compounds like 2-(1-methyl-1H-pyrrol-2-yl)imidazo[1,2-apyridine-7-carboxylic acid, which have been tested against panels of disease-relevant targets. Such screens have identified several hits with promising activity profiles, paving the way for further optimization.

The biological activity of this compound has been explored across various disease models. For instance, studies have shown that it can modulate pathways involved in inflammation and neurodegeneration. The ability to fine-tune its structure allows researchers to tailor its activity toward specific therapeutic applications. By modifying substituents on the pyrrole or imidazole rings, new analogs can be generated with enhanced potency or selectivity.

In conclusion, 2-(1-methyl-1H-pyrrol-2-yl)imidazo[1,2-apyridine-7-carboxylic acid (CAS No. 2138554-33) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its development underscores the importance of heterocyclic compounds in drug discovery and highlights the potential for further innovation in this field.